2',5'-Dichloro-3'-(difluoromethoxy)phenacyl chloride
Overview
Description
2',5'-Dichloro-3'-(difluoromethoxy)phenacyl chloride, abbreviated as DCDFPAC, is an organochloride compound that is widely used in scientific research. It is a colorless solid with a melting point of 122-125°C. DCDFPAC has a variety of applications, ranging from synthesis to biochemical and physiological effects.
Scientific Research Applications
DCDFPAC has a wide range of applications in scientific research. It is used as an intermediate in the synthesis of other compounds, such as pharmaceuticals and agrochemicals. It is also used in the synthesis of polymers, and as a reagent in the preparation of other organochloride compounds. In addition, DCDFPAC has been used as an inhibitor in the study of enzymes and as a fluorescent probe for the detection of biomolecules.
Mechanism of Action
The mechanism of action of DCDFPAC is not fully understood. It is believed to act as an inhibitor of enzymes, as well as a fluorescent probe for the detection of biomolecules. It is also believed to act as a photosensitizer, which is a compound that absorbs light and produces reactive oxygen species that can damage cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of DCDFPAC are not well understood. It has been shown to inhibit the activity of enzymes in vitro, but its effects on the human body are unknown. In addition, its effects on other organisms, such as bacteria, are not well understood.
Advantages and Limitations for Lab Experiments
DCDFPAC has a number of advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. It is also a stable compound, and its solubility in water and organic solvents makes it easy to work with. However, it is important to note that DCDFPAC is a hazardous compound, and proper safety precautions should be taken when working with it.
Future Directions
There are a number of potential future directions for research on DCDFPAC. These include further investigation into its mechanism of action, its effects on organisms, and its potential applications in the pharmaceutical and agrochemical industries. In addition, further research could be conducted into the synthesis of DCDFPAC and its potential uses as a fluorescent probe and photosensitizer. Finally, further research could be conducted into the safety of DCDFPAC and its potential toxicity.
properties
IUPAC Name |
2-chloro-1-[2,5-dichloro-3-(difluoromethoxy)phenyl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5Cl3F2O2/c10-3-6(15)5-1-4(11)2-7(8(5)12)16-9(13)14/h1-2,9H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYBYNEIEOOFVKH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(=O)CCl)Cl)OC(F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5Cl3F2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2',5'-Dichloro-3'-(difluoromethoxy)phenacyl chloride | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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